Cas no 920264-41-1 (1,1'-Biphenyl, 2,3,5,6-tetrafluoro-4'-methoxy-4-(trifluoromethyl)-)

1,1'-Biphenyl, 2,3,5,6-tetrafluoro-4'-methoxy-4-(trifluoromethyl)- structure
920264-41-1 structure
Product Name:1,1'-Biphenyl, 2,3,5,6-tetrafluoro-4'-methoxy-4-(trifluoromethyl)-
CAS No:920264-41-1
MF:C14H7F7O
MW:324.193608522415
CID:759030
PubChem ID:71424392
Update Time:2025-04-19

1,1'-Biphenyl, 2,3,5,6-tetrafluoro-4'-methoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,3,5,6-tetrafluoro-4'-methoxy-4-(trifluoromethyl)-
    • 1,2,4,5-tetrafluoro-3-(4-methoxyphenyl)-6-(trifluoromethyl)benzene
    • 2,3,5,6-Tetrafluoro-4'-methoxy-4-(trifluoromethyl)-1,1'-biphenyl
    • DTXSID90843185
    • 920264-41-1
    • Inchi: 1S/C14H7F7O/c1-22-7-4-2-6(3-5-7)8-10(15)12(17)9(14(19,20)21)13(18)11(8)16/h2-5H,1H3
    • InChI Key: ZFFIOVNGZSWOBX-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(F)(F)F)C(=C(C=1C1C=CC(=CC=1)OC)F)F)F

Computed Properties

  • Exact Mass: 324.03851198g/mol
  • Monoisotopic Mass: 324.03851198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

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